Cas no 2228465-70-9 (5-(2-aminocyclopropyl)thiophene-3-carbonitrile)

• Product Name: 5-(2-aminocyclopropyl)thiophene-3-carbonitrile
• CAS No: 2228465-70-9
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 6553247
• PubChem ID: 165717694
• Update Time: 2025-05-19

5-(2-aminocyclopropyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminocyclopropyl)thiophene-3-carbonitrile
• EN300-1751548
• 2228465-70-9

• Inchi： 1S/C8H8N2S/c9-3-5-1-8(11-4-5)6-2-7(6)10/h1,4,6-7H,2,10H2
• InChI Key： JKUZFGXWKMFTQS-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1CC1N

Computed Properties

• Exact Mass: 164.04081944g/mol
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78Ų

Additional information on 5-(2-aminocyclopropyl)thiophene-3-carbonitrile

Exploring the Potential of 5-(2-aminocyclopropyl)thiophene-3-carbonitrile (CAS No. 2228465-70-9) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 5-(2-aminocyclopropyl)thiophene-3-carbonitrile (CAS No. 2228465-70-9) has emerged as a compound of significant interest. This structurally unique molecule combines a thiophene ring with a cyclopropylamine moiety, offering a versatile scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in targeting G-protein-coupled receptors (GPCRs), a hot topic in current drug development discussions.

The compound's carbonitrile group enhances its reactivity, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in synthesizing kinase inhibitors, a class of therapeutics dominating oncology research. With the rise of personalized medicine and targeted therapies, the demand for such specialized building blocks has surged, as evidenced by increasing searches for "thiophene derivatives in drug design" across scientific databases.

From a synthetic chemistry perspective, the 2-aminocyclopropyl fragment presents interesting challenges and opportunities. This structural feature is gaining attention in fragment-based drug discovery, a trending approach in AI-assisted drug design platforms. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for crossing the blood-brain barrier, sparking interest in central nervous system (CNS) drug development.

Analytical characterization of 5-(2-aminocyclopropyl)thiophene-3-carbonitrile reveals excellent stability under various pH conditions, addressing a common concern in prodrug design. Its heterocyclic core shows promising interactions with multiple biological targets, as demonstrated in recent molecular docking studies. The scientific community's growing interest is reflected in search trends for "nitrile-containing pharmaceuticals" and "small molecule modulators."

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes for this compound. The thiophene-carbonitrile framework aligns well with current demands for eco-friendly synthesis, responding to industry-wide searches for "green synthetic methodologies." Its potential in bioconjugation applications further expands its utility in antibody-drug conjugates (ADCs), a rapidly growing sector in biopharmaceuticals.

The compound's unique stereochemical properties due to the cyclopropylamine group make it particularly valuable for studying chiral recognition in biological systems. This aspect connects with trending research in enantioselective synthesis and asymmetric catalysis, topics frequently searched in academic circles. Recent patent filings suggest growing commercial interest in this chemical entity, particularly for neurodegenerative disease applications.

From a formulation perspective, 5-(2-aminocyclopropyl)thiophene-3-carbonitrile demonstrates favorable physicochemical properties for drug development. Its moderate water solubility and good metabolic stability address key challenges in oral bioavailability optimization, a persistent focus area in pharmaceutical R&D. These characteristics align with current industry priorities, as seen in searches for "improving drug-like properties" and "lead optimization strategies."

The compound's potential extends beyond traditional small molecule drugs. Its heteroaromatic system shows promise in materials science applications, particularly in developing organic semiconductors. This dual applicability in pharmaceuticals and advanced materials makes it a subject of cross-disciplinary interest, reflected in emerging search trends combining "medicinal chemistry" with "functional materials."

As the pharmaceutical industry increasingly adopts computational approaches, 5-(2-aminocyclopropyl)thiophene-3-carbonitrile serves as an excellent case study for molecular modeling techniques. Its balanced molecular weight and rotatable bond count make it ideal for in silico screening experiments, connecting to popular searches about "virtual screening protocols" and "cheminformatics tools."

Looking forward, the scientific community anticipates expanded applications of this compound in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. Its structural features align well with current demands in this cutting-edge field, addressing frequent queries about "E3 ligase binders" and "ternary complex formation." The compound's journey from synthetic intermediate to potential therapeutic agent exemplifies the dynamic nature of modern pharmaceutical innovation.